Cas no 873580-33-7 (1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 873580-33-7
• MF: C₁₇H₁₇BrN₂O₃S
• MW: 409.297482252121
• CID: 5421730
• Update Time: 2025-11-01

1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-methyl-2-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
• 1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• Inchi： 1S/C17H17BrN2O3S/c1-12-10-15(23-2)16(11-14(12)18)24(21,22)20-9-8-19-17(20)13-6-4-3-5-7-13/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： PLXRTYFTYGDTSL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1=C(OC)C=C(C(Br)=C1)C)N1CCN=C1C1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 873580-33-7)

The compound 1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 873580-33-7) is a specialized organic molecule with a unique structural framework. This sulfonylated imidazole derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of a bromo substituent, combined with a methoxy group and a methyl moiety on the benzene ring, enhances its reactivity and selectivity in various synthetic applications.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in the imidazole core of this compound, as it is a common pharmacophore in many FDA-approved drugs. The phenyl group attached to the imidazole ring further diversifies its potential interactions with biological targets, making it a promising candidate for further study.

One of the most frequently asked questions in online searches is: "What are the applications of sulfonylated imidazole derivatives?" This compound, with its 5-bromo-2-methoxy-4-methylbenzenesulfonyl moiety, is often explored for its potential as a kinase inhibitor or an antimicrobial agent. Its structural features align with current trends in targeted therapy and precision medicine, where specificity and minimal side effects are paramount.

Another hot topic in the scientific community is the green synthesis of complex molecules. The synthesis of 1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole can be optimized using eco-friendly catalysts and solvents, reducing environmental impact. This aligns with the growing emphasis on sustainable chemistry and the reduction of hazardous waste in industrial processes.

The compound's CAS No. 873580-33-7 is a critical identifier for researchers and regulatory bodies, ensuring accurate tracking and documentation in global databases. Its inclusion in chemical libraries highlights its relevance in high-throughput screening and drug development pipelines. The dihydroimidazole scaffold, in particular, is a focal point for studies on enzyme inhibition and receptor modulation.

From a commercial perspective, the compound's benzenesulfonyl group offers opportunities for derivatization, enabling the creation of novel analogs with enhanced properties. This flexibility is highly valued in medicinal chemistry, where small structural changes can lead to significant improvements in efficacy and safety profiles. The 2-phenyl substitution further expands its utility in designing small-molecule therapeutics.

In conclusion, 1-(5-bromo-2-methoxy-4-methylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a compound of enduring interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing innovative therapeutics and green chemical processes.